Cas no 2137982-85-3 (2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid)

• Product Name: 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid
• CAS No: 2137982-85-3
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• CID: 5949096
• PubChem ID: 165484146
• Update Time: 2025-05-19

2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid
• EN300-1128107
• 2-{[1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-yl]sulfanyl}acetic acid
• 2137982-85-3

• Inchi： 1S/C10H12N4O2S/c1-13-8(3-4-11-13)7-5-9(14(2)12-7)17-6-10(15)16/h3-5H,6H2,1-2H3,(H,15,16)
• InChI Key： HZVMMQWBJLKYKQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC(C2=CC=NN2C)=NN1C

Computed Properties

• Exact Mass: 252.06809681g/mol
• Monoisotopic Mass: 252.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.2Ų

Additional information on 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid

2-{1-Methyl-3-(1-Methyl-1H-Pyrazol-5-Yl)-1H-Pyrazol-5-Ylsulfanyl}Acetic Acid: A Comprehensive Overview

The compound 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid, identified by the CAS number 2137982-85-3, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and applications in drug design.

The molecular structure of this compound is characterized by a central pyrazole ring system, which is further substituted with methyl groups and a sulfanyl (thioether) group attached to an acetic acid moiety. The presence of multiple methyl substituents on the pyrazole rings suggests potential stabilization of the molecule through steric effects, while the sulfanyl group introduces sulfur-based reactivity, making it a promising candidate for sulfur-mediated biochemical interactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anti-tumor agents and anti-viral drugs. For instance, researchers have reported that certain pyrazole-containing compounds exhibit potent inhibitory effects against key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). The unique combination of functional groups in 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid may confer similar or even enhanced biological activity compared to known pyrazole-based drugs.

In addition to its potential therapeutic applications, this compound has also been explored for its role in agrochemicals. The sulfanyl group, being a key feature of many pesticides and herbicides, may contribute to the compound's ability to interact with plant pathogens or pests at a molecular level. Recent advancements in green chemistry have emphasized the importance of developing eco-friendly agrochemicals, and this compound's structure aligns well with such objectives due to its biodegradable nature and reduced environmental impact.

The synthesis of 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-5-ylsulfanyl}acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production. The use of microwave-assisted synthesis has been particularly effective in streamlining the preparation process, reducing reaction times, and minimizing by-product formation.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have confirmed the compound's molecular structure and provided insights into its electronic properties and intermolecular interactions. Such detailed characterization is essential for understanding the compound's behavior in different chemical environments and its potential interactions with biological systems.

In terms of toxicity and safety profiles, preliminary studies suggest that this compound exhibits low cytotoxicity against mammalian cell lines, which is a critical factor for its consideration as a drug candidate. However, further toxicological evaluations are required to fully assess its safety profile for human use. Regulatory agencies emphasize comprehensive safety assessments before any new chemical entity can be approved for therapeutic or agricultural applications.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding affinities with various protein targets, providing valuable insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic distribution within the molecule, which is crucial for predicting its reactivity under different conditions.

In conclusion, 2-{1-methyl-3-(1-methyl-1H-pyrazol-5-Yl)-1H-Pyrazol-Ylsulfanyl}Acetic Acid represents a promising candidate for both therapeutic and agrochemical applications. Its unique structural features and favorable biological profiles make it an attractive target for further research and development. As advancements in chemical synthesis and computational modeling continue to evolve, this compound holds the potential to contribute significantly to the advancement of modern medicine and sustainable agriculture.